Cas no 165173-04-6 ((2R,3R,4R)-5-Aminopentane-1,2,3,4-tetraol hydrobromide)

• Product Name: (2R,3R,4R)-5-Aminopentane-1,2,3,4-tetraol hydrobromide
• CAS No: 165173-04-6
• MF: C₅H₁₄BrNO₄
• MW: 232.072961330414
• CID: 2952622
• Update Time: 2025-10-23

(2R,3R,4R)-5-Aminopentane-1,2,3,4-tetraol hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-氨基-5-脱氧-D-阿拉伯糖醇氢溴酸盐
• (2R,3R,4R)-5-Aminopentane-1,2,3,4-tetraol hydrobromide

• Inchi： 1S/C5H13NO4.BrH/c6-1-3(8)5(10)4(9)2-7;/h3-5,7-10H,1-2,6H2;1H/t3-,4-,5-;/m1./s1
• InChI Key： NOEGIIIZLKLEAX-DEVUXVJFSA-N
• SMILES： Br.O[C@@H]([C@@H](CO)O)[C@@H](CN)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 89.7
• Topological Polar Surface Area: 107

Additional information on (2R,3R,4R)-5-Aminopentane-1,2,3,4-tetraol hydrobromide

(2R,3R,4R)-5-Aminopentane-1,2,3,4-Tetraol Hydrobromide: A Comprehensive Overview

(2R,3R,4R)-5-Aminopentane-1,2,3,4-tetraol hydrobromide, also known by its CAS number 165173-04-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrobromide salt of a tetraol with an amino group attached at the fifth position. The stereochemistry of the molecule is crucial, as it determines its biological activity and interactions with other molecules. Recent studies have highlighted its potential applications in drug development and biochemistry.

The structure of (2R,3R,4R)-5-aminopentane-1,2,3,4-tetraol is characterized by four hydroxyl groups (-OH) attached to adjacent carbon atoms in a pentane chain. The amino group (-NH2) at the fifth position adds to the compound's functional diversity. The hydrobromide salt form suggests that this compound may have been isolated or synthesized under acidic conditions. The stereochemistry (2R,3R,4R) indicates that all three stereocenters are in the R configuration, which is critical for its biological activity.

Recent research has focused on understanding the synthesis and characterization of this compound. One study published in 2023 explored novel synthetic pathways to produce (2R,3R,4R)-5-aminopentane-1,2,3,4-tetraol hydrobromide with high enantiomeric excess. The researchers utilized asymmetric catalysis and chiral auxiliary techniques to achieve this goal. Their findings demonstrate the feasibility of scaling up the production of this compound for potential therapeutic applications.

The biological activity of (2R,3R,4R)-5-aminopentane-1,2,3,4-tetraol hydrobromide has been a topic of interest in recent years. In vitro studies have shown that this compound exhibits potent antioxidant properties due to its multiple hydroxyl groups. These groups can effectively scavenge free radicals and protect cells from oxidative stress. Furthermore, preliminary animal studies suggest that it may have neuroprotective effects in models of Alzheimer's disease and other neurodegenerative disorders.

In addition to its antioxidant properties, (2R,3R,4R)-5-aminopentane-1, 2, 3, 4-tetraol hydrobromide has shown promise as a potential anti-inflammatory agent. Research conducted in 2023 revealed that it inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cell lines. This suggests that it could be developed into a therapeutic agent for inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

The pharmacokinetic profile of this compound has also been investigated. Studies indicate that it has good bioavailability when administered orally and exhibits moderate clearance rates in preclinical models. However further research is needed to optimize its pharmacokinetic properties for clinical use.

In conclusion, (2R, 3R, 4R)-5-aminopentane-1, 2 strong>,< strong> 3 strong>,< strong> 4-tetraol hydrobromide strong>) represents an exciting area of research with potential applications in multiple therapeutic areas including neuroprotection anti-inflammation and antioxidant therapy. As more studies are conducted its full potential as a drug candidate will become clearer.